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Compound of Interest

Compound Name: ESI-08

Cat. No.: B15613939 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. ESI-
08, a potent and selective antagonist of Exchange protein activated by cAMP (EPAC), requires

meticulous handling and disposal due to its bioactive nature. This guide furnishes essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe management of ESI-08 waste.

Understanding ESI-08: Chemical and Safety Profile
ESI-08 is a small molecule inhibitor targeting EPAC1 and EPAC2.[1] While a specific Safety

Data Sheet (SDS) detailing comprehensive disposal instructions for ESI-08 is not readily

available in the public domain, its known chemical properties and the general principles of

laboratory waste management provide a clear framework for its responsible disposal. It is

crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines, as local regulations may vary.
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Property Data

Molecular Formula C20H23N3OS

Molecular Weight 353.48 g/mol [2]

IC50 8.4 µM for EPAC1 and EPAC2[1]

Solubility DMSO: 50 mg/mL (141.45 mM)[2]

Appearance
Not specified (general small molecules are often

powders)

Storage
Not specified (general small molecules are often

stored at -20°C)

Step-by-Step Disposal Procedure for ESI-08
The following procedures are based on standard laboratory practices for chemical waste

disposal. Always prioritize your institution's specific protocols and consult with your EHS officer.

Solid ESI-08 Waste
Solid ESI-08 waste includes the pure compound, as well as contaminated personal protective

equipment (PPE) such as gloves and weighing papers.

Segregation: Do not mix solid ESI-08 waste with regular trash or biohazardous waste.

Containment: Collect all solid waste in a designated, leak-proof, and clearly labeled

hazardous waste container. The label should include "Hazardous Waste," "ESI-08," and any

other information required by your institution.

Storage: Store the sealed container in a designated, secure area away from incompatible

materials until pickup.

Disposal: Arrange for disposal through your institution's certified hazardous waste

management vendor.

ESI-08 Solutions (e.g., in DMSO)
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Liquid waste containing ESI-08 requires careful handling to prevent environmental

contamination.

Segregation: Do not pour ESI-08 solutions down the drain.[3] Organic solvents and dissolved

chemicals can harm aquatic ecosystems and interfere with wastewater treatment processes.

[3]

Containment: Collect liquid waste in a designated, leak-proof, and chemically compatible

container (e.g., a high-density polyethylene bottle for DMSO solutions).[3]

Labeling: The container must be clearly labeled as "Hazardous Waste" and list all contents,

for example, "ESI-08 in DMSO".[3]

Storage: Store the sealed container in a secondary containment bin in a designated, secure

area.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company, as coordinated by your institution's EHS department.

Experimental Protocols
As no specific experimental protocols for the disposal of ESI-08 were found, the recommended

protocol is to follow the general guidelines for chemical waste disposal as outlined by your

institution's EHS department. The procedures described above for solid and liquid waste are

based on these general best practices.

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15613939?utm_src=pdf-body
https://www.benchchem.com/product/b15613939?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_ESI_09_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_ESI_09_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_ESI_09_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b15613939?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_ESI_09_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b15613939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid ESI-08 Waste ESI-08 Solutions

Pure ESI-08,
Contaminated PPE

Collect in Labeled
Hazardous Waste Container

Store in Secure
Designated Area

Dispose via Institutional
Hazardous Waste Program

ESI-08 in Solvent
(e.g., DMSO)

Collect in Labeled, Compatible
Liquid Waste Container

Store in Secondary
Containment

Dispose via Institutional
Hazardous Waste Program

Identify ESI-08 Waste

Solid Liquid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of ESI-08: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613939#esi-08-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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